Cas no 1782400-14-9 (2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid
• CAS No: 1782400-14-9
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5779433
• PubChem ID: 105460005
• Update Time: 2025-05-22

2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1782400-14-9
• 2,2-difluoro-3-(1-methylpiperidin-4-yl)propanoic acid
• EN300-1973078
• 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid

• Inchi： 1S/C9H15F2NO2/c1-12-4-2-7(3-5-12)6-9(10,11)8(13)14/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： OMGRMDRMITZMJA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1CCN(C)CC1)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid

Exploring the Potential of 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic Acid (CAS No. 1782400-14-9)

The compound 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid (CAS No. 1782400-14-9) has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of propanoic acid, with a fluorinated substituent and a piperidine ring. Its structure, which includes a fluorine atom at the second position and a methyl-substituted piperidine group at the third position, makes it a versatile molecule for research and development.

Recent studies have highlighted the fluorinated nature of this compound as a key factor in its reactivity and stability. Fluorine substitution often enhances the lipophilicity of molecules, making them more suitable for biological applications. The piperidine ring, on the other hand, contributes to the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological systems.

In terms of synthesis, 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid can be synthesized through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

The applications of this compound are diverse. In the pharmaceutical sector, it has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. For instance, studies have demonstrated its potential as an antidepressant and anxiolytic agent. Its unique structure allows it to interact with serotonin and dopamine receptors, making it a valuable tool in neuropharmacology.

Beyond pharmaceuticals, CAS No. 1782400-14-9 has also found applications in materials science. Its fluorinated nature makes it an excellent candidate for use in coatings and polymers, where it can enhance durability and resistance to environmental factors such as UV radiation and moisture.

In recent years, there has been growing interest in the environmental impact of fluorinated compounds like this one. Researchers are investigating ways to mitigate any potential ecological risks associated with their production and use. This includes exploring biodegradation pathways and developing sustainable synthesis methods that minimize waste and energy consumption.

The future of 2,2-Difluoro-3-(1-methylpiperidin-4-yl)propanoic acid looks promising as advancements in synthetic chemistry continue to unlock new possibilities for its use. With ongoing research into its pharmacokinetics, toxicity profiles, and scalability for industrial production, this compound is poised to play a significant role in both academic research and commercial applications.

In conclusion, CAS No. 1782400-14-9 represents a fascinating example of how modern chemistry can create molecules with multifaceted applications. Its unique structure and properties make it a valuable asset in various industries, from pharmaceuticals to materials science. As research into this compound continues to evolve, we can expect even more innovative uses that will further enhance its significance in the scientific community.